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Compound of Interest

Compound Name: Tyrphostin 63

Cat. No.: B1204220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for Tyrphostin AG 63, a potent

inhibitor of the Epidermal Growth Factor Receptor (EGFR). These guidelines are intended to

assist researchers in utilizing this compound for studies related to EGFR signaling and cancer

therapeutics.

Product Information
Tyrphostin AG 63 (also known as Tyrphostin 63) is a selective inhibitor of the EGFR tyrosine

kinase. It serves as a valuable tool for investigating the roles of EGFR in various cellular

processes and for the development of novel anti-cancer agents.

Chemical Properties:

Property Value

CAS Number 5553-97-9[1][2][3][4]

Molecular Formula C₁₀H₈N₂O[1][3]

Molecular Weight 172.18 g/mol [1][3]

IC₅₀ for EGFR 375 µM[1][2][3]

Kᵢ for EGFR 123 µM[1][2][3]
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Supplier and Purchasing Information
A summary of potential suppliers for Tyrphostin AG 63 is provided below. Researchers are

advised to contact the suppliers directly for the most current pricing, availability, and purity

information.

Supplier Website Notes

DC Chemicals --INVALID-LINK--
Lists Tyrphostin 63 with CAS

5553-97-9.[2][5]

ChemicalBook --INVALID-LINK--

Provides a list of suppliers for

TYRPHOSTIN A63 (CAS

5553-97-9).[1]

CymitQuimica --INVALID-LINK--
Lists Tyrphostin 63 from the

brand Targetmol.[3]

Aaronchem --INVALID-LINK--
Lists Tyrphostin 63 with CAS

5553-97-9.[4]

MedChemExpress --INVALID-LINK--
Lists Tyrphostin 63; contact for

a quote.[6]

Mechanism of Action and Signaling Pathway
Tyrphostin AG 63 exerts its inhibitory effects by targeting the tyrosine kinase domain of the

Epidermal Growth Factor Receptor (EGFR). EGFR is a key transmembrane receptor that, upon

activation by ligands such as Epidermal Growth Factor (EGF), undergoes dimerization and

autophosphorylation of specific tyrosine residues in its intracellular domain.[7] This

autophosphorylation initiates a cascade of downstream signaling pathways, including the RAS-

RAF-MEK-MAPK and the PI3K-Akt pathways, which are crucial for regulating cell proliferation,

survival, and differentiation.[8] By inhibiting EGFR's kinase activity, Tyrphostin AG 63 blocks

these downstream signals, making it a valuable tool for studying and potentially controlling

EGFR-driven cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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